Cas no 2098088-97-0 ((5-Morpholinopyridin-3-yl)methanamine dihydrochloride)

• Product Name: (5-Morpholinopyridin-3-yl)methanamine dihydrochloride
• CAS No: 2098088-97-0
• MF: C₁₀H₁₇Cl₂N₃O
• MW: 266.167480230331
• CID: 5728507
• PubChem ID: 121209084
• Update Time: 2025-10-29

(5-Morpholinopyridin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026748186
• 2098088-97-0
• F2167-4310
• (5-morpholin-4-ylpyridin-3-yl)methanamine;dihydrochloride
• (5-morpholinopyridin-3-yl)methanamine dihydrochloride
• 3-Pyridinemethanamine, 5-(4-morpholinyl)-, hydrochloride (1:2)
• (5-Morpholinopyridin-3-yl)methanamine dihydrochloride

• Inchi： 1S/C10H15N3O.2ClH/c11-6-9-5-10(8-12-7-9)13-1-3-14-4-2-13;;/h5,7-8H,1-4,6,11H2;2*1H
• InChI Key： REQUNGBLZSPYKE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(C2C=NC=C(CN)C=2)CC1

Computed Properties

• Exact Mass: 265.0748676g/mol
• Monoisotopic Mass: 265.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4Ų

Additional information on (5-Morpholinopyridin-3-yl)methanamine dihydrochloride

Introduction to (5-Morpholinopyridin-3-yl)methanamine dihydrochloride and Its Significance in Modern Chemical Biology

(5-Morpholinopyridin-3-yl)methanamine dihydrochloride, with the CAS number 2098088-97-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This compound, featuring a morpholine moiety linked to a pyridine ring and terminated with an amine group, has garnered attention due to its structural features and potential biological activities. The morpholine ring, known for its ability to enhance solubility and metabolic stability, while the pyridine core is a common pharmacophore in many bioactive molecules.

The significance of this compound lies in its versatility as a building block for more complex molecules. In recent years, there has been a surge in research aimed at developing small-molecule inhibitors targeting various disease pathways. The structural motif of (5-Morpholinopyridin-3-yl)methanamine dihydrochloride makes it a valuable candidate for such endeavors, particularly in the context of modulating protein-protein interactions and enzyme inhibition.

One of the most compelling aspects of this compound is its potential application in drug discovery. The amine group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, recent studies have explored the use of morpholine derivatives in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine ring, on the other hand, can be leveraged to interact with metal ions or other small molecules, further expanding its utility.

Recent advancements in computational chemistry have also highlighted the importance of (5-Morpholinopyridin-3-yl)methanamine dihydrochloride in virtual screening campaigns. High-throughput docking studies have identified this compound as a promising lead for further optimization. These studies often rely on sophisticated algorithms that predict molecular interactions, thereby streamlining the drug discovery process. The dihydrochloride salt form enhances the compound's solubility and stability, making it more amenable to both computational and experimental investigations.

In vitro studies have begun to unravel the mechanistic aspects of this compound. Initial experiments suggest that it may interfere with key signaling pathways by competing with endogenous substrates or by directly inhibiting target enzymes. Such findings are critical for understanding its potential therapeutic applications. Moreover, the morpholine ring's ability to engage with biological membranes suggests that it could also modulate membrane-bound receptors or transporters.

The synthesis of (5-Morpholinopyridin-3-yl)methanamine dihydrochloride presents an interesting challenge for organic chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent methodologies have shown promise in simplifying these processes, making it more feasible to produce this compound on a larger scale. Advances in catalytic systems have also enabled more efficient transformations, reducing the environmental impact of its synthesis.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted is essential for determining its suitability as a drug candidate. Preclinical studies have begun to address these questions, providing valuable insights into its behavior within biological systems. These studies often involve comparative analyses with closely related compounds to assess differences in efficacy and toxicity.

The future prospects for (5-Morpholinopyridin-3-yl)methanamine dihydrochloride are bright, given its structural versatility and potential biological activities. Ongoing research aims to expand its applications into new therapeutic areas, such as neurodegenerative diseases and infectious disorders. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel drug candidates derived from this promising scaffold.

In conclusion, (5-Morpholinopyridin-3-yl)methanamine dihydrochloride represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery, while recent studies highlight its potential therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.